Cas no 100350-96-7 ((3R,4R)-3,4-Dibromopyrrolidine;hydrochloride)

• Product Name: (3R,4R)-3,4-Dibromopyrrolidine;hydrochloride
• CAS No: 100350-96-7
• MF: C₄H₈Br₂ClN
• MW: 265.374018669128
• CID: 6237675
• PubChem ID: 13619709
• Update Time: 2025-10-24

(3R,4R)-3,4-Dibromopyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 100350-96-7
• (3R,4R)-3,4-Dibromopyrrolidine;hydrochloride
• rac-(3R,4R)-3,4-dibromopyrrolidine hydrochloride
• EN300-26623923

• Inchi： 1S/C4H7Br2N.ClH/c5-3-1-7-2-4(3)6;/h3-4,7H,1-2H2;1H/t3-,4-;/m1./s1
• InChI Key： BUYMZLLOFLJLGC-VKKIDBQXSA-N
• SMILES： Br[C@@H]1CNC[C@H]1Br.Cl

Computed Properties

• Exact Mass: 264.86915g/mol
• Monoisotopic Mass: 262.87120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (3R,4R)-3,4-Dibromopyrrolidine;hydrochloride

Exploring the Properties and Applications of (3R,4R)-3,4-Dibromopyrrolidine Hydrochloride

The compound with CAS No. 100350-96-7, commonly referred to as (3R,4R)-3,4-Dibromopyrrolidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a brominated derivative of pyrrolidine, a five-membered nitrogen-containing ring structure. The dibromopyrrolidine moiety is characterized by two bromine atoms attached to the 3rd and 4th positions of the pyrrolidine ring, which imparts unique chemical and biological properties to the molecule.

The hydrochloride salt form of this compound is particularly notable due to its enhanced solubility in aqueous solutions, making it more amenable for use in various chemical reactions and biological assays. Recent studies have highlighted the potential of (3R,4R)-dibromopyrrolidine hydrochloride as a versatile building block in organic synthesis. Its chiral centers at positions 3 and 4 make it an ideal candidate for exploring stereochemical effects in drug design and asymmetric synthesis.

One of the most intriguing aspects of this compound is its role in medicinal chemistry. Researchers have demonstrated that (3R,4R)-dibromopyrrolidine hydrochloride can serve as a precursor for the synthesis of bioactive molecules with potential therapeutic applications. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to develop compounds with anti-inflammatory and antioxidant properties. These findings underscore the importance of this compound in drug discovery pipelines.

In addition to its medicinal applications, (3R,4R)-dibromopyrrolidine hydrochloride has also found utility in materials science. The bromine substituents on the pyrrolidine ring can act as leaving groups in various polymerization reactions, enabling the creation of novel polymeric materials with tailored properties. Recent advancements in this area have shown promise for applications in advanced coatings and biodegradable polymers.

The stereochemistry of this compound plays a crucial role in determining its reactivity and biological activity. The (3R,4R) configuration ensures a specific spatial arrangement of substituents, which is critical for interactions with biological targets such as enzymes and receptors. This has led to its use as a chiral catalyst in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched products with high efficiency.

From an environmental perspective, understanding the fate and behavior of (3R,4R)-dibromopyrrolidine hydrochloride in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, suggesting that it may not persist long-term in the environment. However, further research is needed to fully characterize its environmental footprint.

In conclusion, (3R,4R)-dibromopyrrolidine hydrochloride (CAS No. 100350-96-7) is a multifaceted compound with applications spanning organic synthesis, medicinal chemistry, materials science, and environmental studies. Its unique chemical properties and stereochemical features make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.